Cas no 943113-87-9 (Tetrahydro-4-phenyl-2H-Pyran-4-carboxylic acid methyl ester)
943113-87-9 structure
Product Name:Tetrahydro-4-phenyl-2H-Pyran-4-carboxylic acid methyl ester
CAS No:943113-87-9
MF:C13H16O3
MW:220.264344215393
CID:2127950
Update Time:2023-08-04
Tetrahydro-4-phenyl-2H-Pyran-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- tetrahydro-4-phenyl-2H-Pyran-4-carboxylic acid methyl ester
- ZQLFNVJSDOXKDY-UHFFFAOYSA-N
- Methyl 4-phenyl-tetrahydro-2H-pyran-4-carboxylate
- Tetrahydro-4-phenyl-2H-Pyran-4-carboxylic acid methyl ester
-
- Inchi: 1S/C13H16O3/c1-15-12(14)13(7-9-16-10-8-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
- InChI Key: ZQLFNVJSDOXKDY-UHFFFAOYSA-N
- SMILES: O1CCC(C(=O)OC)(C2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5
Tetrahydro-4-phenyl-2H-Pyran-4-carboxylic acid methyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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